Cas no 1093203-66-7 (2-Nitro-6-[(propan-2-yl)amino]benzonitrile)

• Product Name: 2-Nitro-6-[(propan-2-yl)amino]benzonitrile
• CAS No: 1093203-66-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 2853421
• Update Time: 2023-08-10

2-Nitro-6-[(propan-2-yl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(isopropylamino)-6-nitrobenzonitrile
• 2-Nitro-6-[(propan-2-yl)amino]benzonitrile

• Inchi： 1S/C10H11N3O2/c1-7(2)12-9-4-3-5-10(13(14)15)8(9)6-11/h3-5,7,12H,1-2H3
• InChI Key： LVOPYCWJKDKMDS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1C#N)NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 2.8
• Topological Polar Surface Area: 81.6